2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-(7-methyl-5-oxo-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C12H12N4O2S2/c1-7-4-10(18)16-8(6-20-12(16)14-7)5-9(17)15-11-13-2-3-19-11/h2-4,8H,5-6H2,1H3,(H,13,15,17)
• InChI Key: ARMMDTXUUIPMNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(CSC2=N1)CC(=O)NC3=NC=CS3
• Molecular Formula: C12H12N4O2S2
• Molecular Weight: 308.4 g/mol
• CAS No.: 953206-19-4

Description

2-(7-methyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C12H12N4O2S2 and its molecular weight is 308.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has been conducted on the synthesis of new heterocycles incorporating antipyrine moiety, which showcases methodologies for creating compounds with potential antimicrobial properties. A study detailed the synthesis of various heterocycles including pyrrole, pyridine, coumarin, and thiazole derivatives, which were evaluated for their antimicrobial activities (Bondock et al., 2008). This research demonstrates the versatility of heterocyclic chemistry in developing new antimicrobial agents.

Insecticidal Assessment

Another study focused on the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis. This work highlights the potential of these compounds in agricultural applications to protect crops from pests (Fadda et al., 2017).

Synthetic Routes to Thiazolo[3,2-a]pyrimidinones

A publication by Janardhan et al. (2014) introduced synthetic routes for the formation of ring-annulated thiazolo[3,2-a]pyrimidinone products using doubly electrophilic building blocks. These findings contribute to the field of synthetic organic chemistry, offering new pathways for creating complex molecules with potential biological activities (Janardhan et al., 2014).

Antinociceptive and Anti-inflammatory Properties

Research into thiazolopyrimidine derivatives has shown significant potential in the development of antinociceptive and anti-inflammatory agents. A study by Selvam et al. (2012) synthesized and evaluated a series of heterocyclic compounds for their antinociceptive activity and anti-inflammatory properties, indicating the therapeutic potential of these compounds in pain and inflammation management (Selvam et al., 2012).